2-Amino-2-(2,5-dimethylphenyl)ethan-1-OL

Specification

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 2-amino-2-(2,5-dimethylphenyl)ethanol
• Standard InChI: InChI=1S/C10H15NO/c1-7-3-4-8(2)9(5-7)10(11)6-12/h3-5,10,12H,6,11H2,1-2H3
• Standard InChI Key: TVFYOWHNZDDLOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(CO)N

Introduction

2-Amino-2-(2,5-dimethylphenyl)ethan-1-OL is an organic compound characterized by the presence of both amino and hydroxyl functional groups attached to a carbon chain that includes a 2,5-dimethylphenyl group. This compound is notable for its unique structural features, which influence its chemical reactivity and biological activity. The molecular formula for this compound is C11H17NO, and it has a molecular weight of approximately 165.23 g/mol when not considering any salt forms.

Synthesis and Preparation

The synthesis of 2-Amino-2-(2,5-dimethylphenyl)ethan-1-OL typically involves several key steps, including the formation of the dimethylphenyl moiety and the introduction of the amino and hydroxyl groups. Various synthetic routes have been developed, often involving batch reactions optimized for yield and purity, followed by purification techniques such as chromatography or recrystallization.

Biological Activity and Applications

2-Amino-2-(2,5-dimethylphenyl)ethan-1-OL exhibits significant biological activity due to its structural features. It has been studied for its potential role as a ligand in enzyme interactions and receptor binding. The amino and hydroxyl groups facilitate hydrogen bonding and electrostatic interactions, which are crucial for modulating biological pathways. Research indicates that compounds with similar structures may have antimicrobial, anticancer, and anti-inflammatory properties.

Potential Biological Activities	Mechanism
Antimicrobial	Inhibition of microbial enzymes
Anticancer	Modulation of cell signaling pathways
Anti-inflammatory	Interaction with inflammatory receptors

Stereochemistry and Chirality

2-Amino-2-(2,5-dimethylphenyl)ethan-1-OL can exist as chiral isomers, such as the (R) and (S) forms, due to the presence of a stereocenter. The chirality of these compounds is crucial in asymmetric synthesis and pharmaceutical development, as it affects their interaction with biological targets.

Research Findings and Future Directions

Interaction studies involving 2-Amino-2-(2,5-dimethylphenyl)ethan-1-OL focus on its binding affinity and efficacy against various biological targets. Preliminary studies indicate that it may inhibit specific enzyme activities through competitive inhibition mechanisms. Further research is needed to elucidate the full scope of its interactions within biological systems and its potential side effects.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-Amino-2-(2,5-dimethylphenyl)ethan-1-OL, including those with different methyl substitution patterns on the phenyl ring. These differences can lead to distinct chemical reactivity and biological activity profiles.

Compound	Structural Features	Uniqueness
2-Amino-2-(3,5-dimethylphenyl)ethan-1-OL	Different methyl positions	Altered steric hindrance and electronic distribution
2-Amino-2-(2,6-dimethylphenyl)ethan-1-OL	Different methyl positions	Unique biological activity profile
(S)-N-(2,5-Dimethylphenyl)-1-(quinoline-8-ylsulfonyl)pyrrolidine	Presence of a quinoline moiety	Different pharmacological properties